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Compound of Interest

Compound Name: Red 2

Cat. No.: B1170439

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Allura Red AC (also
known as FD&C Red No. 40) as a coloring agent in pharmaceutical tablet film coating. This
document outlines the material's properties, regulatory status, a detailed experimental protocol
for its application, and methods for quality control.

Introduction to Allura Red AC in Tablet Coating

Allura Red AC is a synthetic monoazo dye widely used in the pharmaceutical, food, and
cosmetic industries to impart a consistent and vibrant red color to products.[1] In
pharmaceutical tablet manufacturing, a uniform and appealing color is crucial for product
identification, brand recognition, and patient compliance. Allura Red AC is favored for its high
tinctorial strength, good water solubility, and stability across a range of processing conditions.
[2] It is typically used in the form of a soluble salt or as an aluminum lake for greater stability in
certain formulations.

Key Attributes:
e Appearance: Dark red powder or granules.[2]

o Solubility: Freely soluble in water, insoluble in ethanol.[2]
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e Regulatory Status: Approved for use in drugs by major regulatory bodies, including the U.S.
Food and Drug Administration (FDA) and the European Food Safety Authority (EFSA).

Quantitative Data Summary

The following tables summarize key specifications and typical parameters associated with the
use of Allura Red AC in tablet film coating.

Table 1. Physicochemical Properties of Allura Red AC

Property Value

) Disodium 6-hydroxy-5-(2-methoxy-5-methyl-4-
Chemical Name
sulfonato-phenylazo)-2-naphthalenesulfonate

C.A.S. Number 25956-17-6
Molecular Formula Ci1sH14N2Na20sS:2
Molecular Weight 496.43 g/mol
Maximum Absorbance (in water) ~501 nm

Purity (Total Coloring Matters) Not less than 85%

Table 2: Representative Film Coating Suspension Formulation
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Representative
Component Function Concentration (% wiw of
final suspension)

Purified Water Solvent 80.0 - 85.0

Film-Forming Polymer (e.g.,

Film Former 10.0-15.0

HPMC)
Plasticizer (e.g., PEG 400) Flexibility 1.0-2.0
Allura Red AC Aluminum Lake Colorant 05-2.0
Opacifier (e.g., Titanium _

o Opacity 1.0-3.0
Dioxide)
Anti-adherent (e.g., Talc) Reduces Sticking 05-15

Table 3: lllustrative Impact of Allura Red AC Concentration on Tablet Quality Attributes

Allura Red AC

Lake Color L Dissolution (%
. ] ] Friability (%

Concentration  Uniformity loss) Hardness (N) release at 30

0SS

(% wiw of (AE¥) min)

coating)

0.5% <20 <0.5% 95+5 > 85%

1.0% <15 <0.5% 965 > 85%

2.0% <10 <0.5% 94 +6 > 85%

(Note: Data are
illustrative and
will vary based
on the full
formulation,
tablet core
properties, and
processing

parameters.)
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Experimental Protocols

This section provides a detailed methodology for the preparation of a film coating suspension
containing Allura Red AC and its application to tablet cores.

Preparation of Allura Red AC Film Coating Suspension

This protocol describes the preparation of a 1 kg batch of a 15% solids content aqueous film
coating suspension.

Materials and Equipment:

o Purified Water: 850 g

e HPMC (e.g., Pharmacoat® 606): 100 g

e Polyethylene Glycol (PEG) 400: 15 g

¢ Allura Red AC Aluminum Lake: 15 g

e Titanium Dioxide: 15 g

e Talc:5¢

» Variable-speed overhead mixer with a propeller stirrer
e Mixing vessel (capacity of at least 1.5 L)

e Analytical balance

Procedure:

Weigh 850 g of purified water into the mixing vessel.

Position the propeller stirrer in the center of the vessel, close to the bottom.

Start the mixer and adjust the speed to create a vortex without drawing air into the liquid.

Slowly and steadily add the HPMC to the vortex.
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e Once the HPMC is dispersed, add the PEG 400 to the suspension.

e In a separate container, pre-blend the Allura Red AC Aluminum Lake, titanium dioxide, and
talc.

e Gradually add the blended powders to the vortex of the main suspension.

 After all components have been added, reduce the mixer speed to a gentle agitation that
prevents settling.

o Continue mixing for a minimum of 45 minutes to ensure complete hydration of the polymer
and uniform dispersion of the solids.

e The resulting suspension is now ready for the coating process.

Tablet Film Coating Process

This protocol outlines the steps for applying the prepared Allura Red AC suspension to a batch
of placebo tablets using a perforated pan coater.

Equipment and Parameters:

o Perforated pan coater

e Spray gun system

¢ Exhaust system

o Tablet batch size: 2 kg

e Inlet Air Temperature: 60-70°C

o Tablet Bed Temperature: 40-45°C
e Pan Speed: 10-15 rpm

e Spray Rate: 10-20 g/min

o Atomizing Air Pressure: 1.5-2.5 bar
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Procedure:

Pre-heat the tablet bed to the target temperature of 40-45°C.

Once the target temperature is reached, begin the coating process by starting the pan
rotation and the spray of the coating suspension.

Continuously monitor the process parameters and make adjustments as necessary to
maintain the target tablet bed temperature and a good fluidization of the tablets.

Continue the spraying process until the desired weight gain (typically 2-4% of the initial tablet
core weight) is achieved.

Once the target weight gain is reached, stop the spray and continue to rotate the tablets in
the pan with the inlet air on for a 5-10 minute drying/curing phase.

After the drying phase, turn off the heat and allow the tablets to cool to room temperature
while the pan is still rotating.

Discharge the coated tablets for quality control testing.

Quality Control of Allura Red AC Coated Tablets

A series of tests should be performed to ensure the quality and consistency of the final coated

tablets.

Tests:

Appearance: Visually inspect for uniform color, absence of defects (e.g., cracking, peeling,
twinning), and a smooth surface.

Weight Gain: Determine the average weight of a sample of coated tablets and compare it to
the average weight of the uncoated cores to calculate the percent weight gain.

Color Uniformity: Use a colorimeter to measure the Lab* values of a representative sample
of tablets to quantitatively assess color consistency.
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« Friability: Test the coated tablets in a friabilator to ensure the coating provides sufficient
protection against mechanical stress (typically <0.8% weight loss is acceptable).

« Disintegration Time: Determine the time it takes for the coated tablets to disintegrate in a
specified medium to ensure the coating does not impede drug release.

» Dissolution: Perform dissolution testing to confirm that the drug release profile from the
coated tablet meets the product specification.

Visualizations
Workflow for Preparation of Allura Red AC Coating
Suspension
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Caption: Workflow for preparing the film coating suspension.

Experimental Workflow for Tablet Coating and Quality

Control
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Caption: Workflow for tablet coating and quality control.
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Troubleshooting Logic for Color Variation
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Caption: Troubleshooting logic for color variation issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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